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Compound of Interest

Compound Name: C18H13ClN2O2

Cat. No.: B8723462

Get Quote

Executive Summary: The Precautionary Principle
The chemical formula C18H13ClN2O2 corresponds to a class of chlorinated nitrogenous

heterocycles or biphenyl carboxamides (e.g., N-(5-hydroxy-pyridin-2-yl)-4''-chloro-biphenyl-4-

carboxamide or similar research analogues).[1][2][3][4] In drug discovery, compounds with this

profile are frequently designed as high-affinity kinase inhibitors or receptor modulators.[1][2]

Critical Safety Directive: As a likely New Chemical Entity (NCE) or research standard with

potentially incomplete toxicological data, you must handle this compound as a Potent

Unknown.

Default Occupational Exposure Band (OEB): Band 4 (1–10 µg/m³ OEL).[1][2]

Primary Hazard: Respiratory sensitization and high bioactivity.[1][2]

Immediate Requirement: Do not handle on an open bench.

Part 1: Personal Protective Equipment (PPE) Matrix
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This system is designed to create a "fail-safe" barrier between the operator and the compound.

[1][2]

Respiratory Protection (The Critical Barrier)
Requirement:PAPR (Powered Air-Purifying Respirator) with HEPA filters or a tight-fitting Full-

Face Elastomeric Respirator with P100 cartridges.[1][2]

Scientific Rationale: N95 masks are insufficient for OEB 4 solids.[1][2] The theoretical

protection factor of an N95 is 10; a P100/PAPR provides a factor of 50–1,000.[1][2] Given the

molecular weight (~324.76 g/mol ) and likely electrostatic nature of the powder,

aerosolization during weighing is the highest risk vector.[1][2]

Dermal Protection (The Double-Shell System)
Inner Layer: Nitrile examination gloves (minimum 4 mil).[1][2] Taped to the lab coat cuff.

Outer Layer: Long-cuff Nitrile or Neoprene gloves (minimum 6 mil).[1][2]

Scientific Rationale: Chlorinated aromatics can exhibit permeation through latex.[1][2] Nitrile

offers superior resistance to organic solvents used in downstream solubilization (e.g.,

DMSO, DMF).[1][2] The "double-shell" allows you to strip the outer layer immediately upon

contamination without exposing skin.[1][2]

Body Shielding
Requirement: Disposable Tyvek® (or equivalent polyethylene-coated) coverall with elastic

wrists and ankles.[1][2]

Footwear: Shoe covers (booties) required if not wearing dedicated lab shoes.[1][2]

Scientific Rationale: Cotton lab coats are "sponges" for particulate matter.[1][2] If

C18H13ClN2O2 dust settles on cotton, it can be re-aerosolized later or tracked out of the

lab.[1][2]

PPE Summary Table
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Component Specification Replacement Trigger

Respiratory PAPR or Full-Face P100
Breathing resistance or every

40 hours

Inner Glove 4-5 mil Nitrile (Purple/Blue) Every session or if torn

Outer Glove
6-8 mil Extended Cuff Nitrile

(Teal/Orange)

Immediately upon visible

contact

Body
Tyvek Lab Coat/Coverall (Non-

porous)
Daily or after spill

Eyes Safety Goggles (Indirect Vent) N/A (Sanitize daily)

Part 2: Operational Workflow (Gowning & Handling)
Handling high-potency compounds requires a strict choreography to prevent cross-

contamination.[1][2]

The "Clean-to-Dirty" Workflow

Anteroom Entry

Donning Sequence:
1. Shoe Covers

2. Tyvek Suit
3. Inner Gloves (Tape)

4. Respirator

Fit Check &
Seal Verification

Enter Hot Zone
(BSC Class II)

Experimental Work
(Weighing/Solubilization)

Doffing Sequence:
1. Outer Gloves (Bin)
2. Suit (Roll Down)

3. Respirator (Wipe)
4. Inner Gloves

Exit Procedure Wash Hands
(Soap + Water)

Click to download full resolution via product page

Figure 1: Sequential Gowning and De-gowning flow to minimize migration of particulate matter.

Detailed Protocol: Weighing & Solubilization
Prerequisite: All handling must occur inside a Class II, Type A2 Biological Safety Cabinet (BSC)

or a dedicated Powder Containment Hood.[1][2]

Step 1: Preparation

Place an absorbent mat (plastic side down) on the BSC work surface.[1][2]
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Pre-wet a lint-free wipe with 10% bleach or suitable surfactant and place it in the back corner

of the hood (for immediate wipe-down).[1][2]

Introduce the C18H13ClN2O2 container and the solvent (e.g., DMSO) into the hood.[1][2]

Step 2: The Weighing (Critical Risk Point)

Static Control: Use an anti-static gun on the weighing boat and spatula. Chlorinated

heterocycles are often fluffy and prone to static fly-off.[1][2]

Transfer: Open the source container only inside the hood. Transfer powder gently.[1][2]

Closure: Clean the threads of the source container with a dry Kimwipe before recapping to

prevent grinding the powder in the threads (which creates fine dust).[1][2]

Step 3: Solubilization

Add solvent (DMSO/Methanol) immediately to the weighing boat or vial.[1][2]

Rationale: Once in solution, the inhalation risk drops to near zero, shifting the risk profile to

dermal absorption.[1][2]

Vortex inside the hood if possible.[1][2]

Part 3: Emergency Response & Disposal
Spill Response (Dry Powder)
If C18H13ClN2O2 powder is spilled outside the hood:

Evacuate: Clear the immediate area.

Wait: Allow 15 minutes for aerosols to settle.

PPE Up: Ensure full PPE (P100/Tyvek) is worn.[1][2]

Cover: Gently cover the spill with paper towels dampened with water (do not pour water

directly, as this spreads the powder).[1][2]
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Wipe: Wipe inward from the periphery to the center.[1][2]

Clean: Repeat with 1% Sodium Hypochlorite (Bleach) or a specific deactivating detergent

(e.g., Contrad® 70).[1][2]

Disposal Pathway

Solid/Liquid Waste
(C18H13ClN2O2)

Segregation:
High Potency/Cytotoxic Stream

Container:
Rigid, Leak-proof, Yellow/Purple Bin

High-Temperature Incineration
(>1000°C)

Do NOT Autoclave

Click to download full resolution via product page

Figure 2: Waste disposal logic.[1][2] Note that autoclaving is generally insufficient for chemical

destruction of stable chlorinated aromatics.[2]

References
Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets.[1][2] United States Department of Labor.[1][2] Available at: [Link][1][2]

PubChem.Compound Summary: C18H13ClN2O2 (Example: CID 135137475).[1][2] National

Library of Medicine.[1][2] Available at: [Link][1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://www.benchchem.com/product/b8723462/docs?utm_src=pdf-body-img#operational-safety-protocol-handling-pharmacophore-c18h13cln2o2-1-2
https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://www.osha.gov/hazcom
https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://www.benchchem.com/product/b8723462/docs?utm_src=pdf-body#operational-safety-protocol-handling-pharmacophore-c18h13cln2o2-1-2
https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://pubchem.ncbi.nlm.nih.gov/compound/135137475
https://pubchemlite.lcsb.uni.lu/e/compound/3041120
https://pubchem.ncbi.nlm.nih.gov/compound/139060344
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8723462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SafeWork NSW.Handling Cytotoxic Drugs and Related Waste.[1][2] SafeWork NSW Codes

of Practice.[1][2] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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